Cas no 915753-43-4 (Oxirane, 2-[1-(phenylmethoxy)butyl]-)

• Product Name: Oxirane, 2-[1-(phenylmethoxy)butyl]-
• CAS No: 915753-43-4
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 748541
• PubChem ID: 71422950
• Update Time: 2025-04-19

Oxirane, 2-[1-(phenylmethoxy)butyl]- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 2-[1-(phenylmethoxy)butyl]-
• 2-(1-phenylmethoxybutyl)oxirane
• 2-[1-(Benzyloxy)butyl]oxirane
• 915753-43-4
• DTXSID10841921

• Inchi： 1S/C13H18O2/c1-2-6-12(13-10-15-13)14-9-11-7-4-3-5-8-11/h3-5,7-8,12-13H,2,6,9-10H2,1H3
• InChI Key： QVLLIGJXEGCRSN-UHFFFAOYSA-N
• SMILES： O1CC1C(CCC)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.8Ų